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Compound of Interest

Compound Name:
2-(Hydroxy-phenyl-methyl)-

cyclohexanone

Cat. No.: B081217 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of 2-
(Hydroxy-phenyl-methyl)-cyclohexanone, a compound for which specific disposal

information is not readily available. The following procedures are based on best practices for

similar chemical structures and general laboratory safety protocols.

Disclaimer: A specific Safety Data Sheet (SDS) with complete disposal guidelines for 2-
(Hydroxy-phenyl-methyl)-cyclohexanone was not available. The following recommendations

are based on information for structurally related compounds, such as cyclohexanone, and

general principles of chemical waste management. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

comply with all local, state, and federal regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn. Based on the available data for related compounds, 2-(Hydroxy-
phenyl-methyl)-cyclohexanone should be handled with care, assuming it may be flammable

and harmful.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b081217?utm_src=pdf-interest
https://www.benchchem.com/product/b081217?utm_src=pdf-body
https://www.benchchem.com/product/b081217?utm_src=pdf-body
https://www.benchchem.com/product/b081217?utm_src=pdf-body
https://www.benchchem.com/product/b081217?utm_src=pdf-body
https://www.benchchem.com/product/b081217?utm_src=pdf-body
https://www.benchchem.com/product/b081217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a

NIOSH-approved respirator may be necessary.

Step-by-Step Disposal Procedure
The primary method for the disposal of 2-(Hydroxy-phenyl-methyl)-cyclohexanone is

through an approved hazardous waste disposal facility. Do not dispose of this chemical down

the drain or in regular trash.

Waste Identification and Segregation:

Clearly label a dedicated, sealable waste container as "Hazardous Waste: 2-(Hydroxy-
phenyl-methyl)-cyclohexanone".

Include the full chemical name and any known hazard pictograms (e.g., flammable,

irritant).

Do not mix with other waste streams unless explicitly permitted by your EHS department.

Incompatible materials can lead to dangerous reactions. Strong oxidizing agents should

be kept separate.[1]

Containerization:

Use a chemically compatible and leak-proof container. Glass or polyethylene containers

are generally suitable.

For solid waste (e.g., contaminated filter paper, weighing boats), double-bag the materials

before placing them in the designated solid waste container.
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For liquid waste (e.g., solutions containing the compound), use a sealable liquid waste

container.

Spill Management:

In the event of a spill, evacuate non-essential personnel from the immediate area.

Eliminate all sources of ignition.[1]

For small liquid spills, absorb the material with an inert absorbent such as vermiculite, dry

sand, or earth.[2] Do not use combustible materials like paper towels as the primary

absorbent.

Carefully sweep or scoop the absorbed material into the designated hazardous waste

container.

Ventilate the area and wash the spill site after the cleanup is complete.[2]

For larger spills, or if you are not trained to handle them, contact your institution's EHS or

emergency response team immediately.

Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from heat, sparks, and open flames.[1]

The storage area should be clearly marked as a hazardous waste accumulation point.

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's EHS

department or a licensed hazardous waste disposal contractor.

Ensure all required paperwork is completed for the waste manifest.

Quantitative Data Summary
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Due to the lack of a specific SDS for 2-(Hydroxy-phenyl-methyl)-cyclohexanone, quantitative

data from a closely related compound, cyclohexanone, is provided for reference. These values

should be used as a conservative estimate of potential hazards.

Property Value Source

Molecular Formula C₁₃H₁₆O₂ [3][4]

Molecular Weight 204.26 g/mol [3][4]

Boiling Point (Predicted) 355.6 ± 15.0 °C [3]

Melting Point 105-107 °C [3]

Density (Predicted) 1.137 ± 0.06 g/cm³ [3]

pKa (Predicted) 13.57 ± 0.20 [3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
(Hydroxy-phenyl-methyl)-cyclohexanone.
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Start: Need to dispose of
2-(Hydroxy-phenyl-methyl)-cyclohexanone

Identify Waste Type
(Solid, Liquid, Contaminated PPE)

Is it a spill?

Small Spill:
Absorb with inert material

(e.g., vermiculite)

Yes, small

Large Spill:
Contact EHS/Emergency Response

Yes, large

Place in a labeled, sealed
Hazardous Waste container

No (Routine Waste)

Arrange for pickup by
EHS or licensed contractor

Store in designated
Hazardous Waste Accumulation Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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